Cas no 62721-90-8 (Benzoyl isothiocyanate, chloro-)

Benzoyl isothiocyanate, chloro- structure
62721-90-8 structure
Product Name:Benzoyl isothiocyanate, chloro-
CAS No:62721-90-8
MF:C8H4ClNOS
MW:197.641459465027
CID:434116
PubChem ID:2757398
Update Time:2025-04-19

Benzoyl isothiocyanate, chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl isothiocyanate, chloro-
    • A828246
    • 2-chloro-1-benzenecarbonyl isothiocyanate
    • 2-Chloro-benzoyl isothiocyanate
    • o-Chlorobenzoyl isothiocyanate
    • AKOS005202642
    • FT-0611920
    • 5067-90-3
    • 62721-90-8
    • BP-12951
    • SCHEMBL3048180
    • METHYL3-AMINO-4-(PHENYLSULFONYL)THIOPHENE-2-CARBOXYLATE
    • DTXSID70964908
    • MFCD00037829
    • 2-Chlorobenzoylisothiocyanate
    • 2-chlorobenzoyl isothiocyanate
    • Inchi: 1S/C8H4ClNOS/c9-7-4-2-1-3-6(7)8(11)10-5-12/h1-4H
    • InChI Key: XYPZDEZBMUGRRY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(N=C=S)=O

Computed Properties

  • Exact Mass: 196.97032
  • Monoisotopic Mass: 196.9702126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 61.5Ų

Experimental Properties

  • PSA: 29.43
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